2-Methyl-5-(4-methylphenyl)-3-furoic acid

Specification

• CAS No.: 111787-86-1
• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol
• IUPAC Name: 2-methyl-5-(4-methylphenyl)furan-3-carboxylic acid
• Standard InChI: InChI=1S/C13H12O3/c1-8-3-5-10(6-4-8)12-7-11(13(14)15)9(2)16-12/h3-7H,1-2H3,(H,14,15)
• Standard InChI Key: WWJLHTFFOPYRMV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CC(=C(O2)C)C(=O)O
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=C(O2)C)C(=O)O

Introduction

Chemical Identity and Structure

2-Methyl-5-(4-methylphenyl)-3-furoic acid belongs to the class of furan derivatives containing a carboxylic acid functional group. It features a furan ring with three distinct substituents: a methyl group at position 2, a carboxylic acid at position 3, and a 4-methylphenyl (p-tolyl) group at position 5.

Chemical Identifiers

Parameter	Value
Common Name	2-Methyl-5-(4-methylphenyl)-3-furoic acid
CAS Registry Number	111787-86-1
Molecular Formula	C₁₃H₁₂O₃
Molecular Weight	216.23 g/mol
IUPAC Name	2-methyl-5-(4-methylphenyl)furan-3-carboxylic acid
SMILES	CC1=C(C=C(O1)C1=CC=C(C)C=C1)C(O)=O
InChI	1S/C13H12O3/c1-8-3-5-10(6-4-8)12-7-11(13(14)15)9(2)16-12/h3-7H,1-2H3,(H,14,15)
InChI Key	WWJLHTFFOPYRMV-UHFFFAOYSA-N

The compound is also sometimes referred to as "2-methyl-5-(p-tolyl)furan-3-carboxylic acid" or "2-methyl-5-(4-methylphenyl)furan-3-carboxylic acid" in scientific literature.

Physical and Chemical Properties

2-Methyl-5-(4-methylphenyl)-3-furoic acid possesses several distinctive physical and chemical properties that are important for its applications and handling.

Physical Properties

Property	Value
Physical Form	Solid
Melting Point	230-232°C (446-449.6°F)
Solubility in Water	Practically insoluble
Color	Not specified in available data
Hydrophobicity	Very hydrophobic

Chemical Reactivity

As a carboxylic acid derivative, this compound exhibits typical acidic properties and can participate in various organic reactions:

• Esterification reactions with alcohols

• Acid-base reactions with bases to form carboxylate salts

• Reduction to corresponding alcohols

• Amidation reactions with amines

The furan ring, being electron-rich, makes the compound susceptible to electrophilic aromatic substitution reactions, though the existing substitution pattern may influence reactivity and regioselectivity.

Applications and Research Significance

2-Methyl-5-(4-methylphenyl)-3-furoic acid has multiple applications in chemical research and potential pharmaceutical development.

Research Applications

Application Area	Specific Use
Organic Synthesis	Building block for more complex molecules
Medicinal Chemistry	Scaffold for drug development
Material Science	Potential use in polymer production
Chemical Intermediates	Precursor for various chemical transformations

Related Compounds and Structural Analogs

2-Methyl-5-(4-methylphenyl)-3-furoic acid belongs to a broader family of substituted furoic acids. Several structural analogs have been described in the literature.

Comparison with Related Compounds

Compound	CAS Number	Molecular Weight	Key Structural Difference
2-Methyl-5-(4-methylphenyl)-3-furoic acid	111787-86-1	216.23 g/mol	Reference compound
5-(4-Methylphenyl)-2-furoic acid	52938-98-4	202.21 g/mol	Carboxylic acid at position 2, no methyl at position 2
2-Methyl-5-(2-thienyl)-3-furoic acid	Not specified	Not specified	Contains thienyl instead of methylphenyl group
5-(2-Methylphenyl)-2-furoic acid	80174-04-5	202.21 g/mol	Methyl group at ortho position of phenyl ring, carboxylic acid at position 2

This structural diversity allows researchers to investigate structure-activity relationships and optimize properties for specific applications.

Hazard Type	Classification	GHS Code
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation
Target Organs	Respiratory system	Not applicable

Recommended Precautions

When handling this compound, the following precautionary measures are recommended:

• Wear appropriate personal protective equipment including gloves, eye protection, and respiratory protection

• Ensure adequate ventilation in the work area

• Avoid direct contact with skin, eyes, and mucous membranes

• In case of skin contact, wash immediately with plenty of water

• If eye irritation persists or if ingested, seek medical attention promptly